Cas no 493036-48-9 (2-4-(Trifluoromethoxy)PhenylMalonaldehyde)
493036-48-9 structure
Product Name:2-4-(Trifluoromethoxy)PhenylMalonaldehyde
CAS No:493036-48-9
MF:C10H7F3O3
MW:232.155993700027
MDL:MFCD03424495
CID:328211
PubChem ID:3407206
Update Time:2025-04-19
2-4-(Trifluoromethoxy)PhenylMalonaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Propanedial,2-[4-(trifluoromethoxy)phenyl]-
- 2-(4-Trifluoromethoxyphenyl)malondialdehyde
- 2-[4-(Trifluoromethoxy)phenyl]malonaldehyde
- 2-[4-(trifluoromethoxy)phenyl]propanedial
- 2-(4-Trifluoromethoxyphenyl)malonaldehyde
- AC1MP8H9
- AG-A-34659
- Ambpe2003927
- CTK7H7692
- MolPort-002-497-847
- SBB097881
- AKOS025310211
- 2-(4-(Trifluoromethoxy)phenyl)malonaldehyde
- A827698
- SCHEMBL15332685
- DTXSID20392196
- 2-[4-(Trifluoromethoxy)phenyl]malondialdehyde
- FT-0644743
- 493036-48-9
- MFCD03424495
- 2-4-(Trifluoromethoxy)PhenylMalonaldehyde
-
- MDL: MFCD03424495
- Inchi: 1S/C10H7F3O3/c11-10(12,13)16-9-3-1-7(2-4-9)8(5-14)6-15/h1-6,8H
- InChI Key: XPCIZTVZSLNGCF-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C(C=O)C=O)(F)F
Computed Properties
- Exact Mass: 232.03500
- Monoisotopic Mass: 232.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.373
- Melting Point: 96-98°C
- Boiling Point: 316.7°C at 760 mmHg
- Flash Point: 145.4°C
- Refractive Index: 1.499
- PSA: 43.37000
- LogP: 2.06660
2-4-(Trifluoromethoxy)PhenylMalonaldehyde Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
2-4-(Trifluoromethoxy)PhenylMalonaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 010585-1g |
2-(4-Trifluoromethoxyphenyl)malondialdehyde |
493036-48-9 | 97% | 1g |
£240.00 | 2022-02-28 | |
| Fluorochem | 010585-5g |
2-(4-Trifluoromethoxyphenyl)malondialdehyde |
493036-48-9 | 97% | 5g |
£900.00 | 2022-02-28 | |
| TRC | T900685-10mg |
2-[4-(Trifluoromethoxy)Phenyl]Malonaldehyde |
493036-48-9 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T900685-50mg |
2-[4-(Trifluoromethoxy)Phenyl]Malonaldehyde |
493036-48-9 | 50mg |
$ 115.00 | 2022-06-02 | ||
| TRC | T900685-100mg |
2-[4-(Trifluoromethoxy)Phenyl]Malonaldehyde |
493036-48-9 | 100mg |
$ 185.00 | 2022-06-02 | ||
| Apollo Scientific | PC0313-1g |
2-[4-(Trifluoromethoxy)phenyl]malonaldehyde |
493036-48-9 | 95% | 1g |
£305.00 | 2023-09-02 | |
| abcr | AB170002-1 g |
2-[4-(Trifluoromethoxy)phenyl]malondialdehyde; . |
493036-48-9 | 1 g |
€863.00 | 2023-07-20 | ||
| abcr | AB170002-1g |
2-[4-(Trifluoromethoxy)phenyl]malondialdehyde; . |
493036-48-9 | 1g |
€863.00 | 2025-02-18 | ||
| Ambeed | A978984-1g |
2-(4-(Trifluoromethoxy)phenyl)malonaldehyde |
493036-48-9 | 97% | 1g |
$281.0 | 2024-04-19 | |
| Crysdot LLC | CD12068380-1g |
2-(4-(Trifluoromethoxy)phenyl)malonaldehyde |
493036-48-9 | 97% | 1g |
$379 | 2024-07-24 |
2-4-(Trifluoromethoxy)PhenylMalonaldehyde Related Literature
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
493036-48-9 (2-4-(Trifluoromethoxy)PhenylMalonaldehyde) Related Products
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